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Compound of Interest

Compound Name: 2-Fluoro-5-methylaniline

Cat. No.: B1296174 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Fluoro-5-methylaniline, a key

chemical intermediate in the pharmaceutical and agrochemical industries. This document

outlines its chemical identity, physical and chemical properties, detailed experimental protocols

for its synthesis and analysis, and a logical workflow for its preparation.

Chemical Identity
IUPAC Name: 2-fluoro-5-methylaniline[1]

Synonyms: A variety of synonyms are used to refer to this compound, reflecting its structural

features. These include:

6-Fluoro-m-toluidine[1]

Benzenamine, 2-fluoro-5-methyl-[1]

3-Amino-4-fluorotoluene[1]

2-Fluoro-5-methylbenzenamine[1]

2-Fluoro-5-methylphenylamine[1]

CAS Number: 452-84-6[1]
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Physicochemical Properties
The following table summarizes the key quantitative physical and chemical properties of 2-
Fluoro-5-methylaniline, facilitating comparison and use in experimental design.

Property Value Reference

Molecular Formula C₇H₈FN [1]

Molecular Weight 125.14 g/mol [1]

Boiling Point 80-86 °C at 11 mmHg [2][3]

Density 1.109 g/mL at 25 °C [2][3]

Refractive Index (n20/D) 1.533 [2][3]

Flash Point 82 °C (179.6 °F) - closed cup

pKa 3.33 ± 0.10 (Predicted) [3]

Appearance Clear yellow to brown liquid [4]

Experimental Protocols
Synthesis of 2-Fluoro-5-methylaniline from 2-Fluoro-5-
nitroaniline
This protocol describes a common method for the preparation of 2-Fluoro-5-methylaniline
through the reduction of the corresponding nitro compound.

Materials:

2-Fluoro-5-nitroaniline

Iron powder

Ammonium chloride

Ethanol
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Water

Ethyl acetate

Saturated sodium bicarbonate solution

Brine solution

Anhydrous sodium sulfate

Celite

Procedure:

In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, suspend 2-

Fluoro-5-nitroaniline and iron powder in a mixture of ethanol and water.

Add a catalytic amount of ammonium chloride to the suspension.

Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction

progress by thin-layer chromatography (TLC).

Upon completion of the reaction, cool the mixture to room temperature and filter through a

pad of Celite to remove the iron catalyst.

Wash the filter cake with ethanol.

Concentrate the filtrate under reduced pressure to remove the ethanol.

Dilute the remaining aqueous residue with water and extract the product with ethyl acetate

(3x).

Combine the organic extracts and wash sequentially with saturated sodium bicarbonate

solution and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield the crude 2-Fluoro-5-methylaniline.
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The crude product can be further purified by vacuum distillation or column chromatography

on silica gel.

Analytical Characterization by Gas Chromatography-
Mass Spectrometry (GC-MS)
This protocol outlines a general method for the analysis of 2-Fluoro-5-methylaniline purity and

identity.

Instrumentation:

Gas chromatograph coupled to a mass spectrometer (GC-MS)

Capillary column suitable for amine analysis (e.g., DB-5ms or equivalent)

Sample Preparation:

Prepare a stock solution of 2-Fluoro-5-methylaniline in a suitable solvent such as methanol

or dichloromethane at a concentration of 1 mg/mL.

Prepare a series of dilutions from the stock solution to establish a calibration curve if

quantitative analysis is required.

For purity analysis, prepare a sample solution of approximately 100 µg/mL.

GC-MS Parameters (Typical):

Injector Temperature: 250 °C

Oven Program:

Initial temperature: 70 °C, hold for 1 minute

Ramp: 10 °C/min to 280 °C

Hold at 280 °C for 5 minutes

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)
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MS Transfer Line Temperature: 280 °C

Ion Source Temperature: 230 °C

Ionization Mode: Electron Ionization (EI) at 70 eV

Mass Range: m/z 40-400

Data Analysis:

Identify the peak corresponding to 2-Fluoro-5-methylaniline based on its retention time.

Confirm the identity of the compound by comparing the acquired mass spectrum with a

reference spectrum or by interpreting the fragmentation pattern. The molecular ion peak

should be observed at m/z 125.

Determine the purity of the sample by calculating the peak area percentage of 2-Fluoro-5-
methylaniline relative to the total peak area of all components in the chromatogram.

Synthesis Workflow
The following diagram illustrates a typical synthetic workflow for the preparation of 2-Fluoro-5-
methylaniline.

Starting Material:
2-Fluoro-5-nitrotoluene

Reduction of Nitro Group
(e.g., Fe/NH4Cl)

Intermediate:
2-Fluoro-5-methylaniline

(Crude)

Purification
(e.g., Vacuum Distillation)

Final Product:
Pure 2-Fluoro-5-methylaniline

Click to download full resolution via product page

A typical synthetic workflow for 2-Fluoro-5-methylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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